Cas no 62607-64-1 (Benzenebutanesulfonic acid)

• Product Name: Benzenebutanesulfonic acid
• CAS No: 62607-64-1
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 438338
• PubChem ID: 13237418
• Update Time: 2025-04-19

Benzenebutanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanesulfonic acid
• 4-phenylbutane-1-sulfonic acid
• A1-05234
• 62607-64-1
• 4-phenyl-1-butanesulfonic acid
• SCHEMBL293286
• DTXSID30530961

• Inchi： 1S/C10H14O3S/c11-14(12,13)9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,11,12,13)
• InChI Key： PNLGRFATDRYEGI-UHFFFAOYSA-N
• SMILES： S(CCCCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 214.06642
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives